Cas no 299934-12-6 (5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine)

5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core functionalized with a 4-chlorobenzylthio moiety and an amine group. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and agrochemical research. The presence of the thioether linkage and chlorinated aromatic ring may enhance its biological activity, particularly in targeting specific enzymes or receptors. Its well-defined molecular architecture allows for further derivatization, enabling the exploration of structure-activity relationships. The compound’s stability and synthetic accessibility further support its utility as an intermediate in the development of novel pharmacophores or functional materials.
5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine structure
299934-12-6 structure
Product Name:5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
CAS No:299934-12-6
MF:C10H10ClN3S2
MW:271.789497852325
MDL:MFCD01860280
CID:3140776
PubChem ID:744068
Update Time:2025-05-20

5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
    • 1,3,4-thiadiazol-2-amine, 5-[[[(4-chlorophenyl)methyl]thio]methyl]-
    • AKOS005391713
    • Oprea1_820789
    • 5-[(4-chlorobenzylsulfanyl)methyl]-1,3,4-thiadiazol-2amine
    • BBL002926
    • VS-01263
    • 5-(4-Chloro-benzylsulfanylmethyl)-[1,3,4]thiadiazol-2-ylamine
    • 5-([(4-Chlorobenzyl)thio]methyl)-1,3,4-thiadiazol-2-amine
    • MFCD01860280
    • NSC-834438
    • H31437
    • HMS2564N05
    • STK078011
    • AM-900/25025012
    • ALBB-016205
    • 5-[(4-chlorophenyl)methylsulfanylmethyl]-1,3,4-thiadiazol-2-amine
    • Oprea1_488620
    • SMR000146238
    • 5-{[(4-chlorobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine
    • 5-[[(4-CHLOROBENZYL)THIO]METHYL]-1,3,4-THIADIAZOL-2-AMINE
    • NSC834438
    • BDBM50488056
    • 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-1,3,4-thiadiazol-2-amine
    • 299934-12-6
    • 5-{[(4-chlorobenzyl)thio]methyl}-1,3,4-thiadiazol-2-amine
    • MLS000552723
    • CHEMBL1579788
    • MDL: MFCD01860280
    • Inchi: 1S/C10H10ClN3S2/c11-8-3-1-7(2-4-8)5-15-6-9-13-14-10(12)16-9/h1-4H,5-6H2,(H2,12,14)
    • InChI Key: VSAFAOOUMDSKCS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSCC1=NN=C(N)S1

Computed Properties

  • Exact Mass: 271.0004674Da
  • Monoisotopic Mass: 271.0004674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų

5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine Security Information

  • HazardClass:IRRITANT

5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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Additional information on 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine (CAS No. 299934-12-6)

5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine, with the CAS number 299934-12-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both thioether and amine functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

In recent years, the demand for thiadiazole derivatives has surged due to their potential applications in drug discovery and crop protection. Researchers are particularly interested in 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine because of its unique structural features, which may contribute to its efficacy in targeting specific biological pathways. The 4-chlorobenzyl moiety, for instance, is often associated with enhanced lipophilicity, which can improve membrane permeability in drug candidates.

The synthesis of CAS 299934-12-6 typically involves multi-step organic reactions, including the formation of the thiadiazole core followed by the introduction of the thioether linkage. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structural integrity of the compound. These methods ensure that the final product meets the stringent requirements of pharmaceutical and agrochemical industries.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine?" Preliminary studies suggest that it could serve as a building block for antimicrobial agents, given the known activity of thiadiazole derivatives against various pathogens. Additionally, its structural similarity to other bioactive molecules hints at possible uses in anti-inflammatory or anticancer drug development.

Another area of interest is the compound's role in agrochemical formulations. The thiadiazole scaffold is often found in pesticides and herbicides, and 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine may contribute to the development of next-generation crop protection products. Its potential to act as a synergist or active ingredient is currently under investigation by several research groups.

From a commercial perspective, the availability of CAS 299934-12-6 is critical for laboratories and industries engaged in high-throughput screening and structure-activity relationship (SAR) studies. Suppliers often highlight its high purity and stability, which are essential for reproducible experimental results. The compound's molecular weight and solubility profile also make it suitable for a wide range of experimental conditions.

Environmental and safety considerations are paramount when working with 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine. While it is not classified as a hazardous material, proper handling procedures should be followed to minimize exposure. Researchers are advised to consult the Safety Data Sheet (SDS) for detailed information on storage, disposal, and personal protective equipment.

In conclusion, 5-(((4-Chlorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine (CAS 299934-12-6) represents a promising candidate for further exploration in both pharmaceutical and agrochemical domains. Its unique structural attributes and potential bioactivities make it a valuable tool for scientists aiming to address some of the most pressing challenges in these fields. As research progresses, this compound may pave the way for innovative solutions in drug design and sustainable agriculture.

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